Cas no 1396747-93-5 (4-(methylsulfanyl)-2-(5,6,7,8-tetrahydronaphthalene-2-sulfonamido)methylbutan-2-ol)

4-(Methylsulfanyl)-2-(5,6,7,8-tetrahydronaphthalene-2-sulfonamido)methylbutan-2-ol is a specialized sulfonamide derivative featuring a tetrahydronaphthalene core and a methylsulfanyl-substituted butanol moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly for applications requiring sulfonamide-based pharmacophores. The tetrahydronaphthalene scaffold contributes to enhanced lipophilicity, while the sulfonamide group offers versatility for further functionalization. The methylsulfanyl and hydroxyl substituents provide additional reactive sites for derivatization, making it a valuable building block in medicinal chemistry. Its structural complexity and functional group diversity make it suitable for research in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. Proper handling and storage under inert conditions are recommended due to its reactive functional groups.
4-(methylsulfanyl)-2-(5,6,7,8-tetrahydronaphthalene-2-sulfonamido)methylbutan-2-ol structure
1396747-93-5 structure
Product Name:4-(methylsulfanyl)-2-(5,6,7,8-tetrahydronaphthalene-2-sulfonamido)methylbutan-2-ol
CAS No:1396747-93-5
MF:C16H25NO3S2
MW:343.504602193832
CID:6295605
PubChem ID:71787355
Update Time:2025-11-05

4-(methylsulfanyl)-2-(5,6,7,8-tetrahydronaphthalene-2-sulfonamido)methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 4-(methylsulfanyl)-2-(5,6,7,8-tetrahydronaphthalene-2-sulfonamido)methylbutan-2-ol
    • N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
    • N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
    • F6186-1283
    • 1396747-93-5
    • 4-(methylsulfanyl)-2-[(5,6,7,8-tetrahydronaphthalene-2-sulfonamido)methyl]butan-2-ol
    • AKOS024536166
    • Inchi: 1S/C16H25NO3S2/c1-16(18,9-10-21-2)12-17-22(19,20)15-8-7-13-5-3-4-6-14(13)11-15/h7-8,11,17-18H,3-6,9-10,12H2,1-2H3
    • InChI Key: GSZWMARTFAPCJK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2CCCCC=2C=1)(NCC(C)(CCSC)O)(=O)=O

Computed Properties

  • Exact Mass: 343.12758601g/mol
  • Monoisotopic Mass: 343.12758601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 100Ų

4-(methylsulfanyl)-2-(5,6,7,8-tetrahydronaphthalene-2-sulfonamido)methylbutan-2-ol Pricemore >>

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Additional information on 4-(methylsulfanyl)-2-(5,6,7,8-tetrahydronaphthalene-2-sulfonamido)methylbutan-2-ol

4-(Methylsulfanyl)-2-(5,6,7,8-Tetrahydronaphthalene-2-sulfonamido)methylbutan-2-ol (CAS No. 1396747-93-5): An Overview

4-(Methylsulfanyl)-2-(5,6,7,8-tetrahydronaphthalene-2-sulfonamido)methylbutan-2-ol (CAS No. 1396747-93-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a methylsulfanyl group and a 5,6,7,8-tetrahydronaphthalene-2-sulfonamido moiety, which contribute to its potential therapeutic applications.

The chemical structure of 4-(methylsulfanyl)-2-(5,6,7,8-tetrahydronaphthalene-2-sulfonamido)methylbutan-2-ol is particularly noteworthy for its potential in drug discovery and development. The presence of the methylsulfanyl group can enhance the compound's lipophilicity and stability, while the 5,6,7,8-tetrahydronaphthalene-2-sulfonamido moiety provides a scaffold for interactions with biological targets. These structural elements make the compound a promising candidate for various therapeutic applications.

Recent studies have focused on the pharmacological properties of 4-(methylsulfanyl)-2-(5,6,7,8-tetrahydronaphthalene-2-sulfonamido)methylbutan-2-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-(methylsulfanyl)-2-(5,6,7,8-tetrahydronaphthalene-2-sulfonamido)methylbutan-2-ol has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. This suggests that it may have potential as an anticancer agent for the treatment of solid tumors.

The pharmacokinetic profile of 4-(methylsulfanyl)-2-(5,6,7,8-tetrahydronaphthalene-2-sulfonamido)methylbutan-2-ol has been extensively studied to understand its bioavailability and metabolism. Preclinical studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for its potential use in oral formulations for therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(methylsulfanyl)-2-(5,6,7,8-tetrahydronaphthalene-2-sulfonamido)methylbutan-2-ol. Early phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 4-(methylsulfanyl)-2-(5,6,7,8-tetrahydronaphthalene-2-sulfonamido)methylbutan-2-ol (CAS No. 1396747-93-5) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory and anticancer therapies. Ongoing studies and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of medicinal chemistry.

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